1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2,4-dimethyl-5-oxopiperazine

• IUPAC Name: 1-(5-fluorosulfonyloxypyridine-3-carbonyl)-2,4-dimethyl-5-oxopiperazine
• InChI: InChI=1S/C12H14FN3O5S/c1-8-6-15(2)11(17)7-16(8)12(18)9-3-10(5-14-4-9)21-22(13,19)20/h3-5,8H,6-7H2,1-2H3
• InChI Key: ORQXXMJGQBKWDT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Molecular Formula: C12H14FN3O5S
• Molecular Weight: 331.32 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired configuration and the starting materials available. Fluorinated compounds are often synthesized using specialized techniques due to the unique properties of fluorine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a fluorosulfonyloxy group and a pyridine ring suggests that this compound could have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the fluorosulfonyloxy group is likely to be highly reactive, while the piperazine ring may be involved in reactions with acids and bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of a fluorosulfonyloxy group could make this compound highly polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. For example, if this compound were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, and studying its reactivity in more detail.